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Compound of Interest

Compound Name: Collagen-IN-1

Cat. No.: B13909804 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "Collagen-IN-1" is not a widely recognized or commercially

available product based on current scientific literature. These application notes and protocols

are generated based on the established in vivo applications of Type I collagen and are intended

to serve as a comprehensive guide for researchers working with similar collagen-based

biomaterials. The dosages and methodologies provided are derived from published studies on

Type I collagen and should be adapted and optimized for specific experimental needs.

Introduction
Collagen-IN-1 is a sterile, highly purified, and injectable formulation of bovine Type I collagen

designed for in vivo research applications. Type I collagen is the most abundant structural

protein in the extracellular matrix of connective tissues, playing a crucial role in tissue

architecture, cell adhesion, and wound healing.[1][2][3] These application notes provide

detailed protocols for the use of Collagen-IN-1 in a murine model of dermal wound healing,

including recommended dosages and methods for assessing its efficacy.

Mechanism of Action
In the context of wound healing, Collagen-IN-1 acts as a scaffold to support cell migration and

proliferation, particularly of fibroblasts and keratinocytes.[1][4] It provides a moist wound

environment conducive to healing and can help to restore the balance of matrix

metalloproteinases (MMPs) and their tissue inhibitors (TIMPs), which is often disrupted in
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chronic wounds.[4] The collagen fragments can also act as signaling molecules, promoting the

synthesis of new extracellular matrix components and inducing cellular responses that

contribute to tissue remodeling and repair.[5]

Signaling Pathway of Collagen in Wound Healing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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